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Compound of Interest

Compound Name: 2-Phenylimidazole

Cat. No.: B1217362 Get Quote

2-Phenyl-1H-imidazole: A Core Chemical Profile
For researchers, scientists, and drug development professionals, a precise understanding of a

compound's fundamental properties is paramount. This technical brief provides the core

chemical data for 2-Phenyl-1H-imidazole, a heterocyclic organic compound with applications in

various chemical syntheses.

The molecular formula and molecular weight are foundational data points for any chemical

entity, crucial for stoichiometric calculations, analytical characterization, and pharmacokinetic

modeling.

Chemical Identity and Properties
2-Phenyl-1H-imidazole is an aromatic compound featuring a phenyl group substituted at the 2-

position of an imidazole ring. Its chemical and physical properties are well-documented.

Below is a summary of the key quantitative data for 2-Phenyl-1H-imidazole:

Property Value

Molecular Formula C₉H₈N₂[1][2][3]

Molecular Weight 144.17 g/mol [1]

Exact Mass 144.068741 Da
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Experimental Determination of Molecular Weight
The molecular weight of a compound like 2-Phenyl-1H-imidazole is typically determined and

confirmed using mass spectrometry. A standard experimental protocol would involve the

following steps:

Sample Preparation: A dilute solution of the 2-Phenyl-1H-imidazole sample is prepared in a

suitable volatile solvent, such as methanol or acetonitrile.

Ionization: The sample solution is introduced into the mass spectrometer. Electron ionization

(EI) or a soft ionization technique like electrospray ionization (ESI) can be used. ESI is

common for ensuring the molecular ion is observed with minimal fragmentation.

Mass Analysis: The generated ions are guided into a mass analyzer (e.g., quadrupole, time-

of-flight). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z.

Data Interpretation: The peak corresponding to the molecular ion (M+) or a protonated

molecule ([M+H]+) is identified to determine the molecular weight of the compound.

Logical Relationship of Chemical Data
The relationship between the molecular formula and molecular weight is a fundamental

concept in chemistry. The visualization below illustrates this direct logical connection.
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Logical flow from molecular formula to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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